Cas no 148639-26-3 (9H-Pyrido[3,4-b]indole, 1-(2-thienyl)-)

• Product Name: 9H-Pyrido[3,4-b]indole, 1-(2-thienyl)-
• CAS No: 148639-26-3
• MF: C₁₅H₁₀N₂S
• MW: 250.318301677704
• CID: 2778479
• PubChem ID: 381137
• Update Time: 2025-04-21

9H-Pyrido[3,4-b]indole, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID40327581
• 148639-26-3
• NSC-667455
• NCI60_023446
• NSC667455
• 9H-Pyrido[3,4-b]indole, 1-(2-thienyl)-
• BDBM50598946
• CHEMBL38596

• Inchi： 1S/C15H10N2S/c1-2-5-12-10(4-1)11-7-8-16-15(14(11)17-12)13-6-3-9-18-13/h1-9,17H
• InChI Key： VINZHXJVOFAMRY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2=C(C=CN=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 250.05646950g/mol
• Monoisotopic Mass: 250.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids